Cas no 2467-07-4 (Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-)

Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- structure
2467-07-4 structure
Product Name:Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
CAS No:2467-07-4
MF:C23H32O4
MW:372.497787475586
CID:1417951
PubChem ID:5233466
Update Time:2025-04-20

Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
    • SCHEMBL21260626
    • 2467-07-4
    • DTXSID30411963
    • Inchi: 1S/C23H32O4/c1-22(2,3)18-8-14(20(26)16(10-18)12-24)7-15-9-19(23(4,5)6)11-17(13-25)21(15)27/h8-11,24-27H,7,12-13H2,1-6H3
    • InChI Key: IIDUWFRWDSRFMO-UHFFFAOYSA-N
    • SMILES: OC1C(CO)=CC(=CC=1CC1=C(C(CO)=CC(=C1)C(C)(C)C)O)C(C)(C)C

Computed Properties

  • Exact Mass: 372.23016
  • Monoisotopic Mass: 372.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
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